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Compound of Interest

Compound Name: Methylgymnaconitine

Cat. No.: B025081

Despite its identification as a novel diterpenoid alkaloid, early scientific literature offers a scarce
landscape of research into the specific biological activities of Methylgymnaconitine. While its
existence and chemical nature have been documented, a comprehensive understanding of its
pharmacological effects, mechanisms of action, and quantitative biological data remains largely
uncharted territory.

Methylgymnaconitine was first isolated from Aconitum gymnandrum.[1] It is distinguished as
the i-methyl analog of gymnaconitine and was noted for being the first Aconitum alkaloid
discovered to contain a 3,4-O-dimethyl-caffeic acid ester.[1] Its chemical formula has been
identified as C35H4908N.[2]

However, a thorough review of early research reveals a significant gap in the investigation of its
biological properties. Key quantitative indicators of biological activity, such as IC50, EC50, or
LD50 values, are not available in the reviewed literature. Furthermore, detailed experimental
protocols specifically designed to evaluate the efficacy or toxicity of Methylgymnaconitine
have not been published.

Similarly, there is no information available regarding the signaling pathways that
Methylgymnaconitine may modulate. Elucidating these pathways is a critical step in
understanding the mechanism of action of any bioactive compound.
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The absence of this fundamental data precludes the construction of a detailed technical guide
on the early studies of Methylgymnaconitine's biological activity. Further research is required
to establish its pharmacological profile and to explore its potential as a therapeutic agent or its
toxicological risks. Without foundational studies to quantify its effects and understand its
mechanisms, the scientific community's knowledge of this particular alkaloid remains in its
infancy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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